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Compound of Interest

Compound Name: Suritozole

Cat. No.: B1681793 Get Quote

For researchers and drug development professionals, the lifecycle of a chemical compound

extends beyond its experimental use. The proper disposal of investigational drugs like

Suritozole is a critical final step, ensuring the safety of laboratory personnel and the protection

of the environment. This guide provides essential, step-by-step information for the safe and

compliant disposal of Suritozole.

Since Suritozole is a research chemical and a partial inverse agonist of benzodiazepine

receptors, it requires careful handling and disposal as a potentially hazardous substance. While

a specific Safety Data Sheet (SDS) for Suritozole is not publicly available, general principles

for the disposal of investigational drugs and laboratory chemicals must be strictly followed.

Core Disposal Principles
The disposal of any investigational product should adhere to local, state, and federal

regulations. In a laboratory setting, this typically involves coordination with the institution's

Environmental Health and Safety (EHS) office. Any used or unused investigational medications

are to be destroyed in accordance with the Federal Resource Conservation and Recovery Act

(RCRA) guidelines and any standards set by industry sponsors[1].

Step-by-Step Disposal Protocol for Suritozole
Consult Institutional and Sponsor Guidelines: Before initiating disposal, review your

institution's specific procedures for chemical waste. If the Suritozole was provided by a

sponsor for a clinical trial, adhere to their return or destruction protocols[2][3].
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Segregation and Labeling: Do not mix Suritozole waste with other chemical waste streams

unless explicitly permitted by your EHS office.

Solid Waste: Collect any remaining solid Suritozole, contaminated personal protective

equipment (PPE), and labware (e.g., weigh boats, contaminated vials) in a designated,

leak-proof hazardous waste container.

Liquid Waste: Solutions containing Suritozole should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the

chemical name ("Suritozole"), and any known hazard characteristics.

Arrange for Professional Disposal: Contact your institution's EHS office to arrange for the

pickup and disposal of the hazardous waste. They will work with a licensed environmental

management vendor for proper disposal, which typically involves incineration[1]. Do not

attempt to dispose of Suritozole down the drain or in regular trash.

Empty Container Disposal: Empty Suritozole containers should have their labels defaced or

removed to protect proprietary information. If the container is not contaminated with

hazardous residue, it may be discarded in the regular trash[4]. However, consult with your

EHS office for confirmation.

Quantitative Data Summary for Disposal Decision-
Making
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Waste Type Container Disposal Method Key Considerations

Unused/Expired Solid

Suritozole

Labeled Hazardous

Waste Container

Incineration via

licensed vendor

Segregate from other

waste streams.

Suritozole-

contaminated

Labware

Labeled Hazardous

Waste Container

Incineration via

licensed vendor

Includes gloves,

wipes, pipette tips,

etc.

Aqueous Solutions

with Suritozole

Labeled Liquid

Hazardous Waste

Container

Incineration via

licensed vendor

Do not dispose of

down the sanitary

sewer.

Empty Suritozole Vials

Regular Trash

(pending EHS

approval)

Landfill or Recycling

Deface or remove all

labels. Ensure no

hazardous residue

remains.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Suritozole in a laboratory setting.
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Suritozole Disposal Workflow

Initial Assessment

Sponsor-Directed Disposal

Institutional Disposal Protocol

Final Disposition

Suritozole Waste Generated

Is there a sponsor protocol for return/disposal?

Follow Sponsor's Instructions for Return or Destruction

Yes

Consult Institutional EHS Guidelines

No

Disposal via Licensed Vendor (Incineration)

Segregate Waste (Solid & Liquid)

Label as 'Hazardous Waste: Suritozole'

Arrange for EHS Waste Pickup

Document Disposal

Click to download full resolution via product page

Suritozole Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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